Daledalin

Daledalin (CAS 22136-27-2) is a highly selective norepinephrine reuptake inhibitor (NRI) featuring a fully reduced 1-phenylindoline core. Originally synthesized as a targeted alternative to classical tricyclic compounds, it is distinguished by its potent inhibition of the norepinephrine transporter (NET) without significant cross-reactivity at serotonin or dopamine transporters. For procurement professionals and chemical biologists, Daledalin serves as an essential reference standard for monoaminergic neurotransmission assays and a highly processable synthetic precursor for novel indoline derivatives, offering a cleaner pharmacological baseline than broad-spectrum monoamine modulators [1].

Substituting Daledalin with generic tricyclic antidepressants (TCAs) like amitriptyline or imipramine introduces severe confounding variables in both chemical and biological workflows. While TCAs provide baseline monoamine inhibition, they possess high off-target affinities for histaminergic and cholinergic receptors, which generate unwanted parasympatholytic and sedative artifacts in complex tissue models [1]. Furthermore, substituting Daledalin with its immediate structural precursor, amedalin, requires an additional, hazardous diborane reduction step to convert the indolinone into the active indoline pharmacophore [1]. Procuring the exact Daledalin compound ensures immediate synthetic processability and guarantees a clean, selective adrenergic profile free from serotonergic or anticholinergic noise.

Selective NET Inhibition

In rat brain synaptosomal preparations, Daledalin demonstrates potent and highly selective inhibition of norepinephrine uptake while exhibiting negligible affinity for the serotonin transporter (SERT) and dopamine transporter (DAT). This contrasts sharply with classical tricyclic comparators like imipramine or amitriptyline, which display mixed NET/SERT inhibition and confound target-specific readouts [1].

Ensures high-fidelity data in neuropharmacological assays by isolating norepinephrine-driven pathways without serotonergic or dopaminergic confounding variables.

Minimal Anticholinergic & Antihistaminic Activity

Pharmacological profiling of Daledalin reveals appreciably lower to non-existent antihistaminic and anticholinergic activities compared to standard tricyclic comparators. While baseline TCAs frequently induce parasympatholytic and sedative artifacts in complex tissue or in vivo models, Daledalin maintains a clean receptor binding profile, ensuring that observed physiological responses are strictly driven by adrenergic potentiation [1].

Prevents confounding sedative or parasympatholytic artifacts during complex behavioral or tissue-slice assays, streamlining data interpretation.

Fully Reduced Indoline Core Advantage

Daledalin is the fully reduced indoline analog of the indolinone precursor amedalin. Procuring Daledalin directly bypasses the necessary and hazardous diborane reduction step required to convert amedalin into the active indoline pharmacophore, ensuring immediate readiness for downstream structural modifications or biological testing[1].

Procuring the fully reduced indoline core accelerates synthetic workflows and eliminates the need for handling hazardous borane reagents.

NET Assay Reference Standard

Because of its high NET selectivity and lack of SERT/DAT activity, Daledalin is the ideal reference compound for calibrating synaptosomal uptake assays and mapping isolated adrenergic pathways [1].

Indoline Scaffold for Drug Discovery

Daledalin's fully reduced 1-phenylindoline core serves as a highly processable starting material or benchmark for synthesizing next-generation selective monoamine modulators, bypassing the need for initial indolinone reduction [2].

In Vivo Behavioral Pharmacology

Due to its lack of anticholinergic and antihistaminic side effects, Daledalin is perfectly suited for in vivo models assessing pure adrenergic potentiation without the sedative confounding typical of tricyclic agents [2].